Cas no 64059-57-0 (1-(3,4-Dimethylphenyl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(3,4-Dimethylphenyl)-1H-pyrrole-2,5-dione
• CAS No: 64059-57-0
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD00022573
• CID: 501658
• PubChem ID: 608506
• Update Time: 2025-05-21

1-(3,4-Dimethylphenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-(3,4-dimethylphenyl)-
• 1-(3,4-Dimethylphenyl)-1H-pyrrole-2,5-dione
• 1-(3,4-dimethylphenyl)pyrrole-2,5-dione
• N-(3,4-DIMETHYLPHENYL)MALEIMIDE
• AC1LCXMU
• CTK5C0605
• MolPort-000-929-069
• SureCN1164427
• N-3,4-xylylmaleimide
• AKOS000249186
• DTXSID40345982
• CS-0326752
• 1-(3,4-Dimethylphenyl)-1H-pyrrole-2,5-dione #
• MFCD00022573
• 1-(3,4-Dimethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• SCHEMBL1164427
• LS-05728
• Cyto8B8
• FT-0605587
• 64059-57-0
• CHEMBL4553986
• QIFBMDXYCWMHJW-UHFFFAOYSA-N
• STL581867
• DB-054600
• ALBB-017500
• 1H-Pyrrole-2,5-dione, 1-(3,4-dimethylphenyl)-

• MDL： MFCD00022573
• Inchi： 1S/C12H11NO2/c1-8-3-4-10(7-9(8)2)13-11(14)5-6-12(13)15/h3-7H,1-2H3
• InChI Key： QIFBMDXYCWMHJW-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.235
• Boiling Point: 359.7 °C at 760 mmHg
• Flash Point: 166.4 °C
• Refractive Index: 1.603
• PSA: 37.38000
• LogP: 1.79780

1-(3,4-Dimethylphenyl)-1H-pyrrole-2,5-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(3,4-Dimethylphenyl)-1H-pyrrole-2,5-dione

1-(3,4-Dimethylphenyl)-1H-pyrrole-2,5-dione (CAS 64059-57-0): A Versatile Chemical Intermediate for Advanced Applications

1-(3,4-Dimethylphenyl)-1H-pyrrole-2,5-dione (CAS 64059-57-0) is an important organic compound belonging to the class of N-substituted pyrrole-2,5-diones. This heterocyclic compound has gained significant attention in recent years due to its unique chemical properties and wide range of potential applications in various industries.

The molecular structure of 1-(3,4-dimethylphenyl)-1H-pyrrole-2,5-dione features a pyrrole-2,5-dione core substituted with a 3,4-dimethylphenyl group at the nitrogen position. This structural configuration contributes to its interesting electronic properties and reactivity, making it valuable for numerous synthetic applications. The presence of two methyl groups on the phenyl ring enhances the compound's stability while maintaining sufficient reactivity for further chemical transformations.

Recent studies have highlighted the potential of 1-(3,4-dimethylphenyl)-1H-pyrrole-2,5-dione derivatives in materials science, particularly in the development of organic electronic materials. Researchers are investigating its use as a building block for organic semiconductors and photovoltaic materials, capitalizing on its electron-accepting properties and thermal stability. These applications align with current global trends toward sustainable energy solutions and advanced materials development.

In pharmaceutical research, pyrrole-2,5-dione derivatives have shown promise as potential bioactive compounds. While 1-(3,4-dimethylphenyl)-1H-pyrrole-2,5-dione itself is primarily used as a chemical intermediate, its structural analogs have demonstrated various biological activities in preliminary studies. This has sparked interest in its potential as a scaffold for drug discovery programs, particularly in areas addressing current health challenges.

The synthesis of 1-(3,4-dimethylphenyl)-1H-pyrrole-2,5-dione typically involves the reaction of 3,4-dimethylaniline with maleic anhydride or its derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial applications. Green chemistry approaches are being explored to make the production process more environmentally friendly, responding to growing concerns about sustainable chemical manufacturing.

From a commercial perspective, the demand for specialty chemicals like 1-(3,4-dimethylphenyl)-1H-pyrrole-2,5-dione has been steadily increasing. Market analysts note growing interest from the advanced materials sector and pharmaceutical intermediates market. The compound's versatility as a building block for more complex molecules makes it valuable for custom synthesis and contract research organizations.

Quality control and characterization of 1-(3,4-dimethylphenyl)-1H-pyrrole-2,5-dione are crucial for its various applications. Modern analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure product purity and consistency. These quality assurance measures are particularly important for applications in sensitive areas like materials science and pharmaceutical research.

Storage and handling of 1-(3,4-dimethylphenyl)-1H-pyrrole-2,5-dione require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from light and moisture. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with this chemical, as with all laboratory reagents.

Future research directions for 1-(3,4-dimethylphenyl)-1H-pyrrole-2,5-dione chemistry include exploring its potential in emerging technologies such as organic electronics, energy storage materials, and advanced coatings. The compound's modular structure allows for numerous derivatization possibilities, making it an attractive target for innovation in multiple scientific disciplines.

For researchers and industry professionals seeking high-quality 1-(3,4-dimethylphenyl)-1H-pyrrole-2,5-dione, several specialized chemical suppliers offer this compound with varying purity grades. The selection of appropriate grade depends on the intended application, with higher purity materials typically required for pharmaceutical and electronic applications compared to general synthetic uses.

In conclusion, 1-(3,4-dimethylphenyl)-1H-pyrrole-2,5-dione (CAS 64059-57-0) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and chemical properties continue to attract research interest, particularly in cutting-edge areas of materials science and medicinal chemistry. As scientific understanding of this compound and its derivatives grows, so too does its potential to contribute to technological advancements addressing current global challenges.